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Introduction

Kushenol A, a prenylated flavonoid isolated from the roots of Sophora flavescens, has
emerged as a compound of significant interest in the scientific community due to its diverse and
potent biological activities. This technical guide provides an in-depth overview of the known
biological functions of Kushenol A, with a focus on its anticancer, enzyme inhibitory, and
antioxidant properties. The information presented herein is intended to serve as a valuable
resource for researchers and professionals involved in natural product chemistry,
pharmacology, and drug discovery.

Core Biological Activities of Kushenol A

Kushenol A has demonstrated a range of biological effects, with the most extensively studied
being its anticancer, enzyme inhibitory, and antioxidant activities. The following sections
provide a detailed analysis of these activities, supported by quantitative data, experimental
methodologies, and mechanistic insights.

Anticancer Activity

Kushenol A has shown significant promise as an anticancer agent, particularly in the context
of breast and non-small-cell lung cancer.[1][2] Its primary mechanism of action involves the
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suppression of the PISBK/AKT/mTOR signaling pathway, a critical regulator of cell growth,

proliferation, and survival.[1][3]
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Kushenol A exerts its anticancer effects by inhibiting the phosphorylation of key proteins in the

PISK/AKT/mTOR pathway. This leads to the downregulation of downstream effectors involved

in cell cycle progression and survival, and the upregulation of pro-apoptotic proteins.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Kushenol A: A Comprehensive Technical Guide to its
Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592811#known-biological-activities-of-kushenol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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